Cas no 836678-97-8 (Phenol, 4-fluoro-3-(methylthio)-)

• Product Name: Phenol, 4-fluoro-3-(methylthio)-
• CAS No: 836678-97-8
• MF: C₇H₇FOS
• MW: 158.193284273148
• MDL: MFCD16998946
• CID: 1811812
• PubChem ID: 21877191
• Update Time: 2025-04-21

Phenol, 4-fluoro-3-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-fluoro-3-(methylthio)-
• 4-fluoro-3-methylsulfanylphenol
• E91306
• 4-FLUORO-3-(METHYLSULFANYL)PHENOL
• MFCD16998946
• MB25679
• SCHEMBL5727703
• DTXSID501308208
• 4-FLUORO-3-(METHYLTHIO)PHENOL
• CS-0193222
• 836678-97-8

• MDL： MFCD16998946
• Inchi： 1S/C7H7FOS/c1-10-7-4-5(9)2-3-6(7)8/h2-4,9H,1H3
• InChI Key： CBMDRBMEMAJZNQ-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=C(C=1)O)F

Computed Properties

• Exact Mass: 158.02016418g/mol
• Monoisotopic Mass: 158.02016418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers